Cas no 2229142-79-2 (5-2-(methylsulfanyl)phenyl-1,3-oxazolidin-2-one)

• Product Name: 5-2-(methylsulfanyl)phenyl-1,3-oxazolidin-2-one
• CAS No: 2229142-79-2
• MF: C₁₀H₁₁NO₂S
• MW: 209.26484131813
• CID: 6259463
• PubChem ID: 165976414
• Update Time: 2025-10-17

5-2-(methylsulfanyl)phenyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-2-(methylsulfanyl)phenyl-1,3-oxazolidin-2-one
• 5-[2-(methylsulfanyl)phenyl]-1,3-oxazolidin-2-one
• 2229142-79-2
• EN300-1756835

• Inchi： 1S/C10H11NO2S/c1-14-9-5-3-2-4-7(9)8-6-11-10(12)13-8/h2-5,8H,6H2,1H3,(H,11,12)
• InChI Key： DMCRLSQEWQQFPG-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C1CNC(=O)O1

Computed Properties

• Exact Mass: 209.05104977g/mol
• Monoisotopic Mass: 209.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.6Ų

Additional information on 5-2-(methylsulfanyl)phenyl-1,3-oxazolidin-2-one

Comprehensive Overview of 5-2-(methylsulfanyl)phenyl-1,3-oxazolidin-2-one (CAS No. 2229142-79-2)

The compound 5-2-(methylsulfanyl)phenyl-1,3-oxazolidin-2-one (CAS No. 2229142-79-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring an oxazolidin-2-one core and a methylsulfanylphenyl substituent, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel bioactive compounds, given its ability to modulate biological pathways.

In recent years, the demand for heterocyclic compounds like 5-2-(methylsulfanyl)phenyl-1,3-oxazolidin-2-one has surged due to their versatility in drug discovery. The oxazolidinone moiety, in particular, is known for its antimicrobial properties, which aligns with the growing need for new antibiotics amid rising antimicrobial resistance. This compound’s methylsulfanyl group further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

From an industrial perspective, CAS No. 2229142-79-2 is often explored for its role in crop protection and pest management. Agrochemical companies are investigating its derivatives for their potential to act as eco-friendly alternatives to traditional pesticides. This aligns with the global shift toward sustainable agriculture, a topic frequently searched by environmentalists and farmers alike.

The synthesis of 5-2-(methylsulfanyl)phenyl-1,3-oxazolidin-2-one typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques like microwave-assisted synthesis and catalysis have been employed to improve yield and efficiency, addressing the industry’s focus on green chemistry. These methods are often discussed in academic forums and patent literature, reflecting their relevance to modern research.

Another area of interest is the compound’s potential in neurological research. Preliminary studies suggest that oxazolidinone derivatives may interact with neurotransmitter systems, sparking curiosity about their use in treating neurodegenerative diseases. This ties into broader public interest in brain health and cognitive enhancement, topics frequently queried in search engines.

Quality control and analytical characterization of CAS No. 2229142-79-2 are critical for ensuring its application consistency. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely used to verify purity and structure. These methods are essential for meeting regulatory standards, a concern often raised by professionals in the pharmaceutical and chemical industries.

In summary, 5-2-(methylsulfanyl)phenyl-1,3-oxazolidin-2-one represents a multifaceted compound with applications spanning drug development, agriculture, and material science. Its study aligns with contemporary trends like sustainability, antimicrobial innovation, and green synthesis, making it a subject of ongoing exploration and debate in scientific circles.